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Compound of Interest

Compound Name: Hyptadienic acid

Cat. No.: B1631990

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hyptadienic acid, a naturally occurring pentacyclic triterpenoid, has garnered significant
interest within the scientific community for its notable anti-inflammatory and antitumor-
promoting activities. Isolated from various plant sources, including Perilla frutescens and Hyptis
verticillata, this compound presents a promising scaffold for the development of novel
therapeutics. This technical guide provides a comprehensive overview of the physical,
chemical, and biological properties of Hyptadienic acid, with a focus on its quantitative data,
experimental protocols, and known mechanisms of action.

Physicochemical Properties

Hyptadienic acid is a crystalline solid with a well-defined molecular structure. Its key physical
and chemical properties are summarized below.

Physical Properties
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Property Value Source
Molecular Formula C30H4604 --INVALID-LINK--
] --INVALID-LINK--, --INVALID-
Molecular Weight 470.68 g/mol
LINK--
Melting Point 208-210 °C --INVALID-LINK--
Appearance White powder --INVALID-LINK--
Soluble in Chloroform,
3 , --INVALID-LINK--, --INVALID-
Solubility Dichloromethane, Ethyl LINK
Acetate, DMSO, and Acetone.
Chemical Identifiers
Identifier Value Source
--INVALID-LINK--, --INVALID-
CAS Number 128397-09-1
LINK--
PubChem CID 14605533 --INVALID-LINK--
Computed Properties
Property Value Source
XLogP3 5.3 --INVALID-LINK--
Hydrogen Bond Donor Count 2 --INVALID-LINK--
Hydrogen Bond Acceptor
4 --INVALID-LINK--
Count
Rotatable Bond Count 2 --INVALID-LINK--
Exact Mass 470.33960994 --INVALID-LINK--
Monoisotopic Mass 470.33960994 --INVALID-LINK--
Topological Polar Surface Area  77.8 A2 --INVALID-LINK--
Heavy Atom Count 34 --INVALID-LINK--
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Spectroscopic Data

Detailed spectroscopic data is essential for the unequivocal identification and characterization
of Hyptadienic acid. While a comprehensive public database of its spectra is not readily
available, the following represents typical data sought for its structural elucidation.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are critical for
determining the carbon-hydrogen framework. Although specific data for Hyptadienic acid is
not publicly available, related triterpenoid structures show characteristic shifts that can be
used for comparison.[1][2][3]

o Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the elemental
composition. The fragmentation pattern in MS/MS experiments would provide valuable
structural information.

o Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for
its functional groups, including hydroxyl (O-H) and carboxyl (C=0O) groups.

Experimental Protocols
Isolation of Triterpene Acids from Perilla frutescens

The following is a general procedure adapted from the literature for the isolation of a mixture of
triterpene acids, including Hyptadienic acid, from the leaves of Perilla frutescens.[4][5][6]
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Dried Leaves of Perilla frutescens

Extraction with Ethanol

'

Concentration under reduced pressure

'

Partition with Ethyl Acetate and Water

'

Ethyl Acetate Fraction

'

Silica Gel Column Chromatography

'

Elution with Chloroform-Methanol Gradient

'

Preparative HPLC

Hyptadienic Acid
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Inflammatory Stimulus (e.g., TPA)  Inhibition by Hyptadienic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Physical, Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1631990#physical-and-chemical-properties-of-
hyptadienic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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